Cas no 256228-66-7 (7-Nitro-1H-indazole-3-carbonitrile)

• Product name: 7-Nitro-1H-indazole-3-carbonitrile
• CAS No: 256228-66-7
• MF: C₈H₄N₄O₂
• MW: 188.143
• CID: 3166893
• PubChem ID: 76846251

7-Nitro-1H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Nitro-1H-indazole-3-carbonitrile
• CS-0183241
• 256228-66-7
• SB11756

• Inchi： InChI=1S/C8H4N4O2/c9-4-6-5-2-1-3-7(12(13)14)8(5)11-10-6/h1-3H,(H,10,11)
• InChI Key： BGESFNOSUWBTEW-UHFFFAOYSA-N
• SMILES： [O-][N+](=O)C1=C2NN=C(C#N)C2=CC=C1

Computed Properties

• Exact Mass: 188.03342538Da
• Monoisotopic Mass: 188.03342538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.3Ų
• XLogP3: 1.4